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Compound of Interest

Compound Name:
Methyl 3-hydroxy-2-

methoxybenzoate

CAS No.: 2169-25-7

Cat. No.: B3022699

Get Quote

Part 1: Executive Summary & Core Directive
The Direct Answer: Contrary to the typical expectation for hydroxy-methoxybenzoic acid

derivatives, pure Methyl 3-hydroxy-2-methoxybenzoate (CAS 2169-25-7) is isolated as a

colorless oil or viscous liquid at ambient temperature (20–25°C), not a crystalline solid.

Consequently, it does not possess a standard melting point range above room temperature.

Scientific Implication: Researchers attempting to determine a melting point for this compound

using capillary methods will fail to observe a phase transition, as the substance is already in

the liquid phase. The presence of a solid form would indicate either:

Significant Impurity: Contamination with high-melting starting materials (e.g., 3-hydroxy-2-

methoxybenzoic acid) or isomers.

Salt Formation: The presence of a phenolate salt (e.g., potassium 3-hydroxy-2-

methoxybenzoate) residue from synthesis.
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This guide reorients the characterization strategy from Melting Point Determination to

Spectroscopic and Chromatographic Validation, ensuring the integrity of this specific

intermediate in drug development workflows.

Part 2: Chemical Identity & Physicochemical
Properties[1][2][3]
Chemical Identification

IUPAC Name: Methyl 3-hydroxy-2-methoxybenzoate[1][2][3]

Common Synonyms: Benzoic acid, 3-hydroxy-2-methoxy-, methyl ester[1]

CAS Registry Number: 2169-25-7[1][2][3][4][5][6]

Molecular Formula: C

H

O

[1][2]

Molecular Weight: 182.17 g/mol [1]

Physical State Analysis
While many isomers of this family are solids (e.g., Methyl 3-hydroxy-4-methoxybenzoate melts

at 64–67°C), the 3-hydroxy-2-methoxy substitution pattern disrupts efficient crystal lattice

packing due to the steric crowding of the ortho-methoxy group and the meta-hydroxyl

functionality.
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Property Value / Description Source Validation

Physical State Colorless Oil / Viscous Liquid
Kyoto Univ. (2024) [1]; Cymit

[2]

Melting Point < 20°C (Liquid at RT) Observed Phase State

Boiling Point
N/A (High vacuum distillation

required)
Predicted >250°C

Solubility
Soluble in MeOH, EtOH, CHCl

, DMSO
Lipophilic Ester Nature

Purity Marker 1H NMR / HPLC Homogeneity >98% (GC/HPLC)

ngcontent-ng-c4120160419="" class="ng-star-inserted">

Critical Note on Isomers: Confusion often arises with Methyl 2-hydroxy-3-methoxybenzoate

(Methyl 3-methoxysalicylate, CAS 6342-70-7), which is a solid (MP ~48-50°C). Ensure the CAS

number matches 2169-25-7.[1][2][6]

Part 3: Synthesis & Impurity Logic
Understanding the synthesis pathway is crucial to identifying why a sample might erroneously

appear solid (impurities).

Synthesis Pathway Visualization (Graphviz)

3-Hydroxy-2-methoxybenzoic Acid
(Solid, High MP)

Reaction Mixture
(Dissolved Species)

Esterification

MeOH / H2SO4
or MeI / K2CO3

Impurity: Residual Acid
or Phenolate Salt
(Solid Precipitate)

Incomplete Reaction
or Poor Wash

Methyl 3-hydroxy-2-methoxybenzoate
(Colorless Oil)Workup & Purification

Contamination Risk

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.americanelements.com/2169-25-7-methyl-3-hydroxy-2-methoxybenzoate
https://www.chemsrc.com/en/cas/2169-25-7_379502.html
https://www.benchchem.com/product/B3022699
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis logic showing how solid impurities (starting acid/salts) can contaminate the

liquid product.

Impurity Profile
If your sample is a solid, check for:

Starting Material:3-Hydroxy-2-methoxybenzoic acid (High melting solid).

Inorganic Salts: Potassium/Sodium salts from base-catalyzed methylation (e.g., using MeI/K

CO

).

Isomer Contamination: Presence of Methyl 3-hydroxy-4-methoxybenzoate (Solid).

Part 4: Validated Characterization Protocols
Since Melting Point is not a viable quality attribute, the following protocols must be used to

validate identity and purity.

Protocol A: 1H NMR Validation (Primary ID)
Objective: Confirm structure and rule out isomer scrambling. Reference Standard: Kyoto

University Data [1].

Solvent: Dissolve ~10 mg sample in 0.6 mL CDCl

(Chloroform-d).

Acquisition: 500 MHz (or equivalent), 16 scans.

Key Signals (Expected):

3.8-4.0 ppm: Two singlets (3H each) for

(ether) and
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(ester). Note: The ester methyl is typically shielded differently than the ether methyl.

5.5-6.5 ppm: Broad singlet for

(Exchangeable).

6.8-7.5 ppm: Aromatic protons (3H, multiplet pattern characteristic of 1,2,3-trisubstitution).

Specific Shift: Look for the doublet of doublets (dd) around 7.39 ppm (J = 8.0, 1.5 Hz)

corresponding to the aromatic proton ortho to the ester [1].

Protocol B: HPLC Purity Assessment
Objective: Quantify purity without thermal degradation.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5

m).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 20 min.

Detection: UV at 254 nm and 280 nm (Phenolic absorption).

Flow Rate: 1.0 mL/min.

Acceptance Criteria: Single peak >98.0% area.

Characterization Logic Diagram (Graphviz)
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Caption: Decision tree for validating Methyl 3-hydroxy-2-methoxybenzoate, prioritizing

physical state verification.

Part 5: Application in Drug Development
Methyl 3-hydroxy-2-methoxybenzoate serves as a specialized "scaffold" intermediate. Its

value lies in the differentiation of the hydroxyl and carboxyl positions:
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Orthogonal Reactivity: The phenol (-OH) can be alkylated or glycosylated selectively without

affecting the ester (-COOMe), or vice-versa.

Bioactivity: This specific substitution pattern is often explored in antifeedant studies (e.g.,

against pine weevils) and as a fragment in kinase inhibitor design [3].

Handling: As an oil, it requires precise volumetric transfer or weighing by difference, rather

than the spatula handling used for its solid isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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